Cas no 1482565-81-0 (1-(3-bromo-2,2-dimethylpropyl)-3-methoxybenzene)

• Product Name: 1-(3-bromo-2,2-dimethylpropyl)-3-methoxybenzene
• CAS No: 1482565-81-0
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 5981982
• PubChem ID: 66050145
• Update Time: 2025-05-22

1-(3-bromo-2,2-dimethylpropyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-3-methoxybenzene
• 1482565-81-0
• AKOS015392699
• EN300-1894726

• Inchi： 1S/C12H17BrO/c1-12(2,9-13)8-10-5-4-6-11(7-10)14-3/h4-7H,8-9H2,1-3H3
• InChI Key： BCRGDCVTGFHCQY-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-bromo-2,2-dimethylpropyl)-3-methoxybenzene

Comprehensive Overview of 1-(3-bromo-2,2-dimethylpropyl)-3-methoxybenzene (CAS No. 1482565-81-0)

1-(3-bromo-2,2-dimethylpropyl)-3-methoxybenzene (CAS No. 1482565-81-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique bromo and methoxy functional groups, is a versatile intermediate in synthetic chemistry. Its molecular structure, which includes a 2,2-dimethylpropyl backbone, offers stability and reactivity, making it a valuable building block for more complex molecules.

The compound's CAS number 1482565-81-0 is a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. In recent years, the demand for 1-(3-bromo-2,2-dimethylpropyl)-3-methoxybenzene has surged due to its applications in developing advanced materials and bioactive molecules. For instance, its bromo substituent is often leveraged in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling.

One of the most discussed topics in organic synthesis today is the design of eco-friendly synthetic routes. Researchers are increasingly interested in how compounds like 1-(3-bromo-2,2-dimethylpropyl)-3-methoxybenzene can be synthesized using green chemistry principles. Questions such as "How to reduce halogenated waste in bromo-compound synthesis?" or "What are the alternatives to traditional bromination methods?" are common in academic and industrial forums. This aligns with the global push toward sustainable chemistry, a hot topic in 2024.

Another area of interest is the compound's potential role in pharmaceutical intermediates. The methoxybenzene moiety is a recurring motif in drug discovery, particularly in the development of CNS-active compounds and anti-inflammatory agents. Given the rising prevalence of neurodegenerative diseases, searches for "novel aromatic intermediates for drug development" have spiked, highlighting the relevance of 1-(3-bromo-2,2-dimethylpropyl)-3-methoxybenzene in cutting-edge research.

From a commercial perspective, suppliers and buyers often search for "high-purity 1482565-81-0" or "bulk suppliers of bromo-methoxybenzene derivatives." This reflects the compound's industrial significance, especially in regions with thriving fine chemical markets. Quality control, scalability, and regulatory documentation (e.g., REACH compliance) are frequently discussed in procurement circles, underscoring the need for reliable technical data.

In material science, the compound's aromatic and aliphatic hybrid structure makes it a candidate for designing polymeric materials with tailored properties. Searches like "bromo-substituted monomers for high-performance polymers" or "thermal stability of methoxybenzene derivatives" indicate growing interest in this niche. The compound's potential in OLEDs or liquid crystals is also a subject of ongoing investigation.

To summarize, 1-(3-bromo-2,2-dimethylpropyl)-3-methoxybenzene (CAS No. 1482565-81-0) is a multifaceted compound with broad applicability. Its synthesis, properties, and applications intersect with several trending topics, from green chemistry to drug discovery and advanced materials. As research progresses, this compound is likely to remain a focal point for innovation in organic chemistry and related disciplines.